2,2-Dibenzylcyclopentanol
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Description
2,2-Dibenzylcyclopentanol is a cyclopentanol derivative featuring two benzyl groups (-CH₂C₆H₅) at the 2-position of the cyclopentane ring. This structure confers unique steric and electronic properties, distinguishing it from simpler cyclopentanol analogs.
Properties
Molecular Formula |
C19H22O |
|---|---|
Molecular Weight |
266.4 g/mol |
IUPAC Name |
2,2-dibenzylcyclopentan-1-ol |
InChI |
InChI=1S/C19H22O/c20-18-12-7-13-19(18,14-16-8-3-1-4-9-16)15-17-10-5-2-6-11-17/h1-6,8-11,18,20H,7,12-15H2 |
InChI Key |
MSJGQZXPPBXPBA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C(C1)(CC2=CC=CC=C2)CC3=CC=CC=C3)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
2-Methylcyclopentanol-1
- Molecular Formula : C₆H₁₂O
- Molecular Weight : 100.16 g/mol
- Substituents : A single methyl group (-CH₃) at the 2-position.
- Functional Group: Cyclopentanol (secondary alcohol).
- Key Properties: Lower molecular weight and less steric hindrance compared to 2,2-dibenzylcyclopentanol. Higher water solubility due to the absence of aromatic rings. Applications: Utilized in organic synthesis for its simplicity and moderate reactivity, as noted in commercial specifications .
2-Hexyl-2-methylcyclopentanone
- Molecular Formula : C₁₂H₂₂O
- Molecular Weight : 182.30 g/mol
- Substituents : Hexyl (-C₆H₁₃) and methyl (-CH₃) groups at the 2-position.
- Functional Group: Cyclopentanone (ketone).
- Key Properties: The ketone group reduces hydrogen-bonding capability, leading to lower water solubility compared to cyclopentanol derivatives. Long hexyl chain enhances hydrophobicity, making it suitable for fragrance or lipid-based applications. Contrasts with 2,2-dibenzylcyclopentanol in both functional group (ketone vs. alcohol) and substituent bulk .
Benzathine Benzylpenicillin
- Molecular Features : Contains a dibenzylethylenediamine moiety complexed with penicillin.
- Relevance: While structurally distinct, the presence of benzyl groups highlights their utility in modifying pharmacokinetics (e.g., prolonged drug release via hydrophobic interactions).
Structural and Functional Analysis
Substituent Effects
- Benzyl vs. Hexyl chains (in 2-hexyl-2-methylcyclopentanone) prioritize lipophilicity over aromatic interactions, favoring applications in non-polar media.
Functional Group Impact
- Alcohol vs. Ketone: The hydroxyl group in 2,2-dibenzylcyclopentanol enables hydrogen bonding, enhancing solubility in polar solvents relative to ketones. Ketones like 2-hexyl-2-methylcyclopentanone are more electrophilic, favoring reactions such as nucleophilic additions.
Data Table: Comparative Overview
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